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Compound of Interest

Compound Name: Nmda-IN-2

Cat. No.: B12399483 Get Quote

Application Notes and Protocols for NMDA-IN-2
For Researchers, Scientists, and Drug Development Professionals

Introduction
NMDA-IN-2 is a derivative of procaine and functions as an inhibitor of the NMDA receptor,

specifically targeting the 2B subtype. This compound is valuable for research in neuroscience,

particularly in studies related to synaptic plasticity, neurotoxicity, and neurological disorders

where the NMDA receptor 2B subtype is implicated. Accurate preparation of stock solutions is

critical for obtaining reliable and reproducible experimental results.

Disclaimer: Publicly available information on the solubility of NMDA-IN-2 is limited. The

following protocols are based on general laboratory practices and solubility data for the closely

related compound, NMDA-IN-1. Researchers should perform small-scale solubility tests before

preparing larger stock solutions.

Quantitative Data Summary
Due to the limited specific data for NMDA-IN-2, the following table provides solubility

information for the related compound NMDA-IN-1, which can be used as a starting point.
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Solvent
Solubility (NMDA-
IN-1)

Concentration
(mM)

Notes

DMSO 12 mg/mL 31.93 mM

Sonication and

heating to 60°C are

recommended to aid

dissolution.

Water Insoluble (predicted) -

Based on general

characteristics of

similar compounds.

Ethanol Insoluble (predicted) -

Based on general

characteristics of

similar compounds.

Experimental Protocols
Materials

NMDA-IN-2 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Sonicator (water bath)

Heating block or water bath set to 60°C (optional, use with caution)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM DMSO Stock Solution
This protocol provides a method for preparing a 10 mM stock solution of NMDA-IN-2 in DMSO.

The molecular weight of NMDA-IN-2 should be confirmed from the supplier's certificate of
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analysis. For the purpose of this protocol, a hypothetical molecular weight of 375.9 g/mol is

used for calculation.

Calculation:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 0.010 mol/L x 0.001 L x 375.9 g/mol = 3.759 mg

Procedure:

Weighing: Carefully weigh out 3.76 mg of NMDA-IN-2 powder and place it in a sterile

microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the NMDA-IN-2
powder.

Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes.

Place the tube in a water bath sonicator for 10-15 minutes to aid dissolution.

If the compound is not fully dissolved, briefly heat the solution at 60°C for 5-10 minutes,

followed by vortexing and sonication. Caution: Ensure the tube is properly sealed to

prevent solvent evaporation and pressure buildup.

Verification: Visually inspect the solution to ensure that all the powder has completely

dissolved and the solution is clear.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected tubes.

This will prevent repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (weeks to months) or at -80°C for long-

term storage (months to years).
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Visualizations
NMDA-IN-2 Stock Solution Preparation Workflow
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Caption: Workflow for preparing a stock solution of NMDA-IN-2.
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Caption: Inhibition of the NMDA receptor signaling pathway by NMDA-IN-2.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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